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Compound of Interest

Compound Name:
1,2-DIDEOXY-D-

RIBOFURANOSE

CAS No.: 91121-19-6

Cat. No.: B1205667

Get Quote

Executive Summary & Immediate Action
Safety in the laboratory is not merely about compliance; it is the foundation of reproducible

science. Improper disposal of carbohydrate derivatives can lead to regulatory fines, bacterial

overgrowth in plumbing (high BOD load), and unexpected cross-reactivity in waste streams.

Core Directive: 1,2-Dideoxy-D-ribofuranose is a chemical synthesis intermediate.[1] Do not

dispose of this compound down the drain. It must be segregated and incinerated via a licensed

hazardous waste contractor.

Chemical Profile & Hazard Identification
Understanding the substrate is the first step in safe handling. 1,2-Dideoxy-D-ribofuranose
differs from standard sugars (like D-ribose) because it lacks the anomeric hydroxyl group at C1

and the hydroxyl at C2, rendering it a cyclic ether/diol rather than a reducing sugar.[1]
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Property Specification Operational Implication

Chemical Name 1,2-Dideoxy-D-ribofuranose
Use this exact name on waste

tags.

CAS Number 91547-59-0
Unique identifier for inventory

and waste manifesting.[1][2]

Molecular Formula

Organic carbon source; high

caloric value for incineration.[1]

[2]

Physical State
Viscous Liquid or Low-Melting

Solid

May require gentle warming to

transfer; treat as liquid waste.

[1][2]

GHS Classification Warning
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.).

Reactivity Stable; Combustible
Incompatible with Strong

Oxidizing Agents.

Scientist's Note: Unlike reducing sugars, this compound will not caramelize or degrade easily

under mild basic conditions, but it can form peroxides upon prolonged exposure to air due to its

ether linkage.[2] Store under inert gas (Nitrogen/Argon) if retaining for future use.

Pre-Disposal Stabilization & Segregation
Before moving the chemical to the waste accumulation area, you must ensure it is chemically

stable and compatible with the waste stream.

Step 1: Quenching (Conditional)
Pure Compound: No quenching required.
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Reaction Mixture: If the sugar is dissolved in reactive reagents (e.g., thionyl chloride, strong

acids), neutralize the mixture first.

Protocol: Slowly add the mixture to an ice-cooled, saturated sodium bicarbonate solution.

Verify pH is neutral (pH 6-8) before adding to the organic waste container.[1]

Step 2: Waste Stream Selection
Use the decision matrix below to determine the correct waste container.

Start: 1,2-Dideoxy-D-ribofuranose Waste

Is the material pure?

Is it mixed with solvents?

No

Solid Waste Bin
(Double-bagged, labeled)

Yes (Solid)

Non-Halogenated Organic Waste
(Clear/Yellow Tag)

Yes (Liquid)Identify Solvent Type

Halogenated Solvents
(DCM, Chloroform)

Non-Halogenated Solvents
(Methanol, Ethyl Acetate)

Halogenated Organic Waste
(Red Can/Tag)
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Figure 1: Waste Stream Decision Matrix. Select the disposal path based on the physical state

and solvent matrix.

Disposal Workflow (Step-by-Step)
Phase A: Packaging

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1] Avoid

metal containers if the waste is acidic.

Transfer: Pour the liquid waste into the container using a funnel to prevent spillage. If the

material is solid/viscous, dissolve it in a minimal amount of acetone or ethanol to facilitate

transfer into the liquid waste stream (preferred for incineration).

Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.

Phase B: Labeling (Critical for Chain of Custody)
Attach a hazardous waste tag immediately upon the first drop of waste entering the container.

The tag must contain:

Full Chemical Name: "1,2-Dideoxy-D-ribofuranose Solution" (Do not use abbreviations like

"DDR").

Constituents: List all solvents and their approximate percentages (e.g., "1,2-Dideoxy-D-
ribofuranose (5%), Methanol (95%)").

Hazard Checkboxes: Check "Irritant" and "Flammable" (if in flammable solvent).

Phase C: Regulatory Handoff
Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure the cap is

tightly closed.

Lab Bench
(Generation)

Satellite Accumulation Area
(Temp Storage < 3 days)

Tag & Segregate Central Waste Storage
(90-Day Limit)

Weekly Pickup Licensed Vendor
(Clean Harbors/Veolia)

Manifest Sign-off High-Temp Incineration
(Final Destruction)

Thermal Oxidation
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Figure 2: The Chain of Custody. Ensure waste does not stagnate in the SAA.

Regulatory Context & Waste Codes (EPA/RCRA)
While 1,2-Dideoxy-D-ribofuranose is not a P-listed or U-listed waste, it is regulated under the

Resource Conservation and Recovery Act (RCRA) based on its characteristics when mixed

with solvents.[1]

Scenario A (Pure Substance): If the flashpoint is >140°F (60°C), it is technically "Non-

Hazardous Chemical Waste" but should still be incinerated.

Scenario B (In Ethanol/Acetone): Classify as D001 (Ignitable).

Scenario C (In Dichloromethane): Classify as F002 (Spent Halogenated Solvent).

Why Incineration? Biological Oxygen Demand (BOD) is the amount of oxygen bacteria require

to break down organic matter. Dumping sugar derivatives down the drain creates a massive

BOD spike, which can violate municipal wastewater permits and cause bacterial blooms that

clog facility plumbing. Thermal oxidation (incineration) is the only responsible disposal method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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